Cas no 1939148-83-0 (2-((4-Chlorophenyl)ethynyl)-5-fluorobenzaldehyde)

• Product Name: 2-((4-Chlorophenyl)ethynyl)-5-fluorobenzaldehyde
• CAS No: 1939148-83-0
• MF: C₁₅H₈ClFO
• MW: 258.6748
• CID: 4551462
• Update Time: 2022-08-31

2-((4-Chlorophenyl)ethynyl)-5-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-((4-chlorophenyl)ethynyl)-5-fluorobenzaldehyde
• 5-Fluoro-(2-(4-chlorophenyl)ethynyl)benzaldehyde
• F21350
• 2-[2-(4-chlorophenyl)ethynyl]-5-fluorobenzaldehyde
• 2-((4-Chlorophenyl)ethynyl)-5-fluorobenzaldehyde

• Inchi： 1S/C15H8ClFO/c16-14-6-2-11(3-7-14)1-4-12-5-8-15(17)9-13(12)10-18/h2-3,5-10H
• InChI Key： GUFZKFZINXDHNM-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(C#CC2C([H])=C([H])C(=C([H])C=2C([H])=O)F)=C([H])C=1[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 348
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1